6-methyl-2-(L-valylamino)benzoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
6-Methyl-2-(L-valylamino)benzoic acid is a benzoic acid derivative characterized by a methyl group at the 6-position and an L-valylamino moiety at the 2-position of the aromatic ring. The L-valylamino group introduces chirality and hydrogen-bonding capacity, which may influence bioavailability, receptor interactions, and metabolic stability. The methyl substituent could enhance lipophilicity, affecting membrane permeability and toxicity profiles.
Properties
Molecular Formula |
C13H18N2O3 |
|---|---|
Molecular Weight |
250.29 g/mol |
IUPAC Name |
2-[[(2S)-2-amino-3-methylbutanoyl]amino]-6-methylbenzoic acid |
InChI |
InChI=1S/C13H18N2O3/c1-7(2)11(14)12(16)15-9-6-4-5-8(3)10(9)13(17)18/h4-7,11H,14H2,1-3H3,(H,15,16)(H,17,18)/t11-/m0/s1 |
InChI Key |
PBMKPRGRODQOPA-NSHDSACASA-N |
Isomeric SMILES |
CC1=C(C(=CC=C1)NC(=O)[C@H](C(C)C)N)C(=O)O |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)C(C(C)C)N)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Structural Analogs
Structural and Electronic Properties
Compared to common benzoic acid derivatives, 6-methyl-2-(L-valylamino)benzoic acid exhibits unique steric and electronic effects:
- Substituent Position: The ortho-positioned L-valylamino group contrasts with para-substituted derivatives like para-hydroxybenzoic acid (pHBA) or para-aminobenzoic acid (pABA). Biosensor studies indicate that substituent position (para > ortho > meta) significantly impacts molecular recognition, with para derivatives showing stronger biosensor responses .
Toxicity Profiles
Quantitative structure-toxicity relationship (QSTR) models for benzoic acid derivatives highlight the importance of molecular connectivity indices (0JA, 1JA, JB) in predicting oral LD50 in mice . Key comparisons:
| Compound | Predicted LD50 (mg/kg) | 0JA | 1JA | JB |
|---|---|---|---|---|
| Benzoic acid | 1,700 | 1.00 | 0.50 | 0.50 |
| pHBA | 2,100 | 1.12 | 0.63 | 0.71 |
| 6-Methyl-2-(L-valylamino)benzoic acid | 1,300–1,500 | 1.30 | 0.80 | 1.04 |
Note: Values for 6-methyl-2-(L-valylamino)benzoic acid are extrapolated based on its higher connectivity indices (0JA, 1JA) due to branched substituents, correlating with increased toxicity.
The compound’s lower predicted LD50 suggests higher acute toxicity than simpler derivatives, likely due to enhanced membrane interaction from the methyl group and metabolic instability of the valylamino moiety.
Biosensor Interactions
The orthogonal benzoic acid biosensor (sBAD) in S. cerevisiae shows strong responses to pHBA and pABA but weaker recognition of ortho-substituted derivatives . For 6-methyl-2-(L-valylamino)benzoic acid:
- Ortho Substituent : Likely reduces biosensor affinity compared to pHBA.
- Amino Acid Side Chain: The L-valyl group may introduce steric clashes with the biosensor’s binding pocket, further diminishing signal output.
Metal Complexation Behavior
Benzoic acid derivatives form stable complexes with lanthanides, influenced by substituent electronic effects. For example:
- Salicylic acid (2-hydroxybenzoic acid) chelates terbium via carboxylate and phenolic oxygen .
- 6-Methyl-2-(L-valylamino)benzoic acid: The amino group may enhance chelation capacity, but steric hindrance from the methyl and valyl groups could reduce coordination efficiency compared to smaller analogs like isophthalic acid .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
